Cas no 2503207-06-3 (tert-butyl N-{2-ethynyl-7-oxaspiro3.5nonan-2-yl}carbamate)

• Product name: tert-butyl N-{2-ethynyl-7-oxaspiro3.5nonan-2-yl}carbamate
• CAS No: 2503207-06-3
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• MDL: MFCD32860133
• CID: 5671112
• PubChem ID: 155822570

tert-butyl N-{2-ethynyl-7-oxaspiro3.5nonan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(2-ethynyl-7-oxaspiro[3.5]nonan-2-yl)carbamate
• EN300-27147110
• 2503207-06-3
• tert-butyl N-{2-ethynyl-7-oxaspiro[3.5]nonan-2-yl}carbamate
• tert-butyl N-{2-ethynyl-7-oxaspiro3.5nonan-2-yl}carbamate

• MDL： MFCD32860133
• Inchi： 1S/C15H23NO3/c1-5-15(16-12(17)19-13(2,3)4)10-14(11-15)6-8-18-9-7-14/h1H,6-11H2,2-4H3,(H,16,17)
• InChI Key： FRYJWIYYGKWRED-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC(C#C)(C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-{2-ethynyl-7-oxaspiro3.5nonan-2-yl}carbamate

tert-butyl N-{2-ethynyl-7-oxaspiro[3.5]nonan-2-yl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-ethynyl-7-oxaspiro[3.5]nonan-2-yl}carbamate, identified by the CAS number 2503207-06-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a spiro ring system and an ethynyl group, making it a subject of interest in both academic and industrial research.

The molecular structure of tert-butyl N-{2-ethynyl-7-oxaspiro[3.5]nonan-2-yl}carbamate is composed of a spiro ring system, which consists of a seven-membered ring fused with a three-membered ring, containing an oxygen atom at the 7-position. The ethynyl group attached at the 2-position of the spiro system introduces additional reactivity and functional diversity to the molecule. Furthermore, the tert-butyl carbamate group enhances the molecule's stability and solubility properties.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its unique pharmacokinetic properties. The spiro ring system has been shown to improve bioavailability, while the ethynyl group can serve as a reactive site for further functionalization, enabling the development of targeted drug delivery agents.

In addition to its pharmaceutical applications, tert-butyl N-{2-ethynyl-7-oxaspiro[3.5]nonan-2-yl}carbamate has also been explored in materials science for its role in polymer synthesis. The compound's ability to act as a building block for advanced materials has been demonstrated in recent research, where it was used to create novel polymeric networks with enhanced mechanical and thermal properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, making this compound more accessible for large-scale applications.

From an environmental perspective, studies have shown that tert-butyl N-{2-ethynyl-7 oxaspiro[3 5]nonan 2 yl}carbamate exhibits low toxicity and biodegradability under controlled conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, the compound tert-butyl N-{2 ethynyl 7 oxaspiro[3 5]nonan 2 yl}carbamate, CAS number 2503207 06 3, represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.